4-Ethynyl-N-(6-hydroxyhexyl)benzamide

• IUPAC Name: 4-ethynyl-N-(6-hydroxyhexyl)benzamide
• InChI: InChI=1S/C15H19NO2/c1-2-13-7-9-14(10-8-13)15(18)16-11-5-3-4-6-12-17/h1,7-10,17H,3-6,11-12H2,(H,16,18)
• InChI Key: CLOGBAXIRYZPIR-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=CC=C(C=C1)C(=O)NCCCCCCO
• Molecular Formula: C15H19NO2
• Molecular Weight: 245.32 g/mol

Description

4-Ethynyl-N-(6-hydroxyhexyl)benzamide is a synthetic benzamide derivative characterized by:

• Benzamide backbone: A benzene ring with a carboxamide group.
• 4-Ethynyl substituent: An acetylene (-C≡CH) group at the para position of the benzene ring.
• N-(6-hydroxyhexyl) chain: A six-carbon alkyl chain terminating in a hydroxyl group attached to the amide nitrogen.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Ethynyl-N-(6-hydroxyhexyl)benzamide typically involves a multi-step process. One common method includes the following steps:

Formation of the Benzamide Core: The initial step involves the reaction of 4-ethynylbenzoic acid with thionyl chloride to form 4-ethynylbenzoyl chloride.

Amidation Reaction: The 4-ethynylbenzoyl chloride is then reacted with 6-aminohexanol under basic conditions to form 4-Ethynyl-N-(6-hydroxyhexyl)benzamide.

Industrial Production Methods: While specific industrial production methods for 4-Ethynyl-N-(6-hydroxyhexyl)benzamide are not well-documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions, using continuous flow reactors, and ensuring high purity and yield through advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions: 4-Ethynyl-N-(6-hydroxyhexyl)benzamide can undergo various chemical reactions, including:

Oxidation: The hydroxyhexyl side chain can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The ethynyl group can be reduced to form alkenes or alkanes.

Substitution: The benzamide core can participate in nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Hydrogenation using palladium on carbon (Pd/C) as a catalyst is a typical method.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products:

Oxidation: Formation of 6-oxohexyl derivatives.

Reduction: Formation of 4-ethyl-N-(6-hydroxyhexyl)benzamide.

Substitution: Formation of substituted benzamides with various functional groups.

Scientific Research Applications

4-Ethynyl-N-(6-hydroxyhexyl)benzamide has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules.

Biology: Its derivatives can be used in the study of enzyme interactions and inhibition.

Industry: Used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 4-Ethynyl-N-(6-hydroxyhexyl)benzamide involves its interaction with molecular targets through its functional groups. The ethynyl group can participate in π-π interactions, while the hydroxyhexyl side chain can form hydrogen bonds. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.

Comparison with Similar Compounds

Structural Analogues and Their Properties

The following table summarizes key structural and functional differences between 4-Ethynyl-N-(6-hydroxyhexyl)benzamide and related compounds:

Compound Name	Substituents on Benzene Ring	N-Substituent	Key Properties/Applications	Synthesis Method	Reference
4-Ethynyl-N-(6-hydroxyhexyl)benzamide	4-Ethynyl	6-Hydroxyhexyl	FAK inhibitor; Anticancer activity	Multi-step coupling, CuI/DMEDA catalysis
N-(6-Azidohexyl)-4-(N-hydroxyacetamido)benzamide (5)	4-(N-hydroxyacetamido)	6-Azidohexyl	Click chemistry intermediate	THP deprotection, HCl/dioxane
N-[2-(3,4-Dimethoxyphenyl)ethyl]benzamide (Rip-B)	None	2-(3,4-Dimethoxyphenyl)ethyl	Antibacterial, cytotoxic (Acanthamoeba)	Benzoyl chloride + amine reaction
2-Hydroxy-N-[2-(3,4-methoxyphenyl)ethyl]benzamide (Rip-D)	2-Hydroxy	2-(3,4-Methoxyphenyl)ethyl	Antiproliferative activity	Methyl salicylate + amine reaction
4-Methoxy-N-(6-methoxybenzo[d]thiazol-2-yl)benzamide	4-Methoxy	6-Methoxybenzo[d]thiazol-2-yl	Pharmaceutical intermediate	Acid chloride coupling

Physicochemical Properties

• Solubility : The hydroxyhexyl chain in 4-Ethynyl-N-(6-hydroxyhexyl)benzamide increases water solubility compared to Rip-B (logP ~2.5) or methoxy-substituted analogues .
• Melting Points : Hydroxyhexyl derivatives typically exhibit lower melting points (<100°C) due to reduced crystallinity, whereas methoxy-rich compounds (e.g., Rip-B) melt at ~90°C .

Research Findings and Trends

• Kinase Inhibition: 4-Ethynyl-N-(6-hydroxyhexyl)benzamide derivatives demonstrate IC₅₀ values in the nanomolar range against FAK, outperforming morpholine-substituted analogues (e.g., compound 8h in ).
• Toxicity Profiles : Hydroxyhexyl chains reduce hepatotoxicity compared to shorter alkyl chains in benzamide neuroleptics .
• Synthetic Flexibility : Ethynyl groups enable further functionalization via click chemistry, a feature absent in methoxy- or acetamido-substituted benzamides .